N1-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(pyridin-2-ylmethyl)oxalamide

• IUPAC Name: N'-[2-(4-methoxyphenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-N-(pyridin-2-ylmethyl)oxamide
• InChI: InChI=1S/C20H19N5O5S/c1-30-15-7-5-14(6-8-15)25-18(16-11-31(28,29)12-17(16)24-25)23-20(27)19(26)22-10-13-4-2-3-9-21-13/h2-9H,10-12H2,1H3,(H,22,26)(H,23,27)
• InChI Key: QJNSMVNMCAGJLX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C(=C3CS(=O)(=O)CC3=N2)NC(=O)C(=O)NCC4=CC=CC=N4
• Molecular Formula: C20H19N5O5S
• Molecular Weight: 441.5 g/mol
• CAS No.: 899989-36-7

Description

N1-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(pyridin-2-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C20H19N5O5S and its molecular weight is 441.46. The purity is usually 95%.
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Scientific Research Applications

X-ray Powder Diffraction Data

• Research has explored the X-ray powder diffraction data of a compound structurally related to N1-(2-(4-methoxyphenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-(pyridin-2-ylmethyl)oxalamide. This data is crucial in understanding the crystal structure and properties of these compounds, which is vital for their application in scientific research, particularly in drug synthesis (Qing Wang et al., 2017).

Antimicrobial Activity

• Pyrazoline and cyanopyridine derivatives, which share a structural resemblance with the compound , have been studied for their antimicrobial activities. These studies provide insights into the potential use of such compounds in developing new antimicrobial agents (V. R. Dangar et al., 2014).

Chk1 Inhibitors for Cancer Treatment

• A related compound has been identified as a potent Chk1 inhibitor, showing significant potential in cancer therapy. The study of these compounds provides valuable information on developing new cancer treatments (Z. Tao et al., 2007).

Antimicrobial and Antifungal Applications

• Another study synthesized derivatives structurally related to the compound and evaluated their antimicrobial and antifungal activities. This research highlights the potential use of these compounds in creating new antimicrobial and antifungal agents (S. Fedotov et al., 2022).

Analyzing Biological Activity

• Research on derivatives of a similar compound has been conducted to explore their biological activity, such as anti-tumor effects. This demonstrates the compound's potential in biologically active compound synthesis (R. Mohareb et al., 2014).

Treatment and Nursing Applications

• A study explored the use of a structurally related compound in treating children's bronchial pneumonia, indicating potential therapeutic applications (Xiao-fang Ding et al., 2022).